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Compound of Interest

Compound Name:
1-Bromo-2-(prop-1-en-2-

yl)benzene

Cat. No.: B1281924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Bromo-2-isopropenylbenzene is a halogenated aromatic hydrocarbon of interest in organic

synthesis, serving as a versatile building block for the construction of more complex molecular

architectures. Its utility stems from the presence of two reactive sites: the aryl bromide, which

can participate in various cross-coupling reactions, and the isopropenyl group, which allows for

a range of addition and polymerization reactions. This guide provides a comprehensive

overview of the fundamental chemistry of 1-Bromo-2-isopropenylbenzene, including its

synthesis, physical and spectroscopic properties, and key chemical reactions with detailed

experimental protocols.

Chemical Structure and Properties
1-Bromo-2-isopropenylbenzene possesses a bromine atom and an isopropenyl group attached

to a benzene ring at adjacent positions. This substitution pattern influences the molecule's

reactivity and physical characteristics.

Table 1: Physical and Chemical Properties of 1-Bromo-2-isopropenylbenzene
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Property Value Reference

CAS Number 7073-70-3 [1]

Molecular Formula C₉H₉Br [2][3]

Molecular Weight 197.07 g/mol [2][3]

Boiling Point 40-42 °C at 0.6 Torr [4]

Appearance Yellow to colorless liquid [4]

Solubility Insoluble in water. [5]

Synthesis of 1-Bromo-2-isopropenylbenzene
The synthesis of 1-Bromo-2-isopropenylbenzene can be achieved through a Wittig reaction, a

powerful method for alkene synthesis from aldehydes or ketones.[6][7][8][9] A plausible and

commonly employed route involves the reaction of 2-bromoacetophenone with

methylenetriphenylphosphorane (a Wittig reagent).

Synthesis Workflow
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Synthesis Workflow for 1-Bromo-2-isopropenylbenzene

Step 1: Wittig Reagent Formation

Step 2: Wittig Reaction

Methyltriphenylphosphonium bromide

Methylenetriphenylphosphorane (Wittig Reagent)

Deprotonation

Strong Base (e.g., n-BuLi)

1-Bromo-2-isopropenylbenzene

Reaction

2-Bromoacetophenone

Triphenylphosphine oxide

Byproduct

Heck Reaction of 1-Bromo-2-isopropenylbenzene

1-Bromo-2-isopropenylbenzene

Substituted Styrene Derivative

Alkene (R-CH=CH₂) Pd(0) Catalyst
Base
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Suzuki Coupling of 1-Bromo-2-isopropenylbenzene

1-Bromo-2-isopropenylbenzene

Coupled Product

Organoboron Compound (R-B(OH)₂) Pd Catalyst
Base

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1281924#fundamental-chemistry-of-1-bromo-2-
isopropenylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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